2,3,4,5-Tetrafluorophthaloyl fluoride, 98%

• IUPAC Name: 3,4,5,6-tetrafluorobenzene-1,2-dicarbonyl fluoride
• InChI: InChI=1S/C8F6O2/c9-3-1(7(13)15)2(8(14)16)4(10)6(12)5(3)11
• InChI Key: BCXZYLKBVCDHHC-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)F)F)C(=O)F)C(=O)F
• Molecular Formula: C8F6O2
• Molecular Weight: 242.07 g/mol

Description

2,3,4,5-Tetrafluorophthaloyl fluoride, 98% (TFPF) is a fluorinated acid anhydride used in the synthesis of organic compounds. It is a versatile reagent with a wide range of applications in organic synthesis, including the synthesis of fluorinated compounds, the preparation of fluorinated polymers, and the synthesis of fluorinated pharmaceuticals. TFPF is also used in the production of fluorinated drugs and in the preparation of fluorinated polymers.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% involves the conversion of phthalic anhydride to the desired product through a series of reactions.

Starting Materials
Phthalic anhydride, Sulfur tetrafluoride, Sulfuryl chloride, Anhydrous hydrogen fluoride, Anhydrous hydrogen chloride, Anhydrous aluminum chloride, Anhydrous potassium fluoride, Anhydrous sodium sulfate, Anhydrous magnesium sulfate, Anhydrous calcium chloride, Anhydrous diethyl ether, Anhydrous tetrahydrofuran, Anhydrous dichloromethane, Anhydrous toluene

Reaction
Phthalic anhydride is reacted with sulfur tetrafluoride and sulfur dioxide in the presence of anhydrous aluminum chloride to form 2,3,4,5-tetrafluorophthalic anhydride., 2,3,4,5-tetrafluorophthalic anhydride is then reacted with anhydrous hydrogen fluoride in the presence of anhydrous potassium fluoride to form 2,3,4,5-tetrafluorophthalic acid., 2,3,4,5-tetrafluorophthalic acid is then reacted with anhydrous hydrogen chloride and anhydrous thionyl chloride in anhydrous dichloromethane to form 2,3,4,5-tetrafluorophthaloyl chloride., Finally, 2,3,4,5-tetrafluorophthaloyl chloride is reacted with anhydrous hydrogen fluoride in the presence of anhydrous sodium sulfate, anhydrous magnesium sulfate, and anhydrous calcium chloride to form 2,3,4,5-tetrafluorophthaloyl fluoride, 98%.

Scientific Research Applications

2,3,4,5-Tetrafluorophthaloyl fluoride, 98% has been used in a variety of scientific research applications, including the synthesis of fluorinated compounds, the preparation of fluorinated polymers, and the synthesis of fluorinated pharmaceuticals. It has also been used in the preparation of fluorinated polymers and the synthesis of fluorinated pharmaceuticals. In addition, 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% has been used in the synthesis of fluorinated polymers for use in biomedical applications and for the production of fluorinated drugs.

Mechanism Of Action

2,3,4,5-Tetrafluorophthaloyl fluoride, 98% acts as a nucleophile in organic reactions, meaning that it can react with electrophiles to form new compounds. It is also capable of forming covalent bonds with carbon atoms, which can be used to create polymers and other compounds.

Biochemical And Physiological Effects

2,3,4,5-Tetrafluorophthaloyl fluoride, 98% has been studied for its potential biochemical and physiological effects. Studies have shown that 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% can inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. It has also been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% has been found to have anti-inflammatory and anti-cancer properties.

Advantages And Limitations For Lab Experiments

One of the advantages of 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% is that it is a versatile reagent, which can be used in a variety of reactions. It is also relatively stable and can be stored for long periods of time without degradation. However, 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% is a hazardous material and should be handled with care. It must be stored in a cool, dry, and well-ventilated area. In addition, it should be used in a fume hood and protective clothing should be worn when handling it.

Future Directions

There are a number of potential future applications for 2,3,4,5-Tetrafluorophthaloyl fluoride, 98%. It could be used in the synthesis of new fluorinated compounds for use in the pharmaceutical industry. It could also be used to synthesize new polymers and materials for use in biomedical applications. In addition, 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% could be used in the development of new drugs and in the development of new treatments for diseases. Finally, 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% could be used in the synthesis of new materials for use in the manufacture of electronics and other products.